Cas no 2098157-15-2 ([(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride)

• Product Name: [(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride
• CAS No: 2098157-15-2
• MF: C₁₄H₂₂ClN
• MW: 239.78418302536
• CID: 5725792
• PubChem ID: 122240066
• Update Time: 2025-06-08

[(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098157-15-2
• [(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride
• (E)-N,2,2-trimethyl-5-phenylpent-4-en-1-amine;hydrochloride
• AKOS040813214
• F2147-6092

• Inchi： 1S/C14H21N.ClH/c1-14(2,12-15-3)11-7-10-13-8-5-4-6-9-13;/h4-10,15H,11-12H2,1-3H3;1H/b10-7+;
• InChI Key： IGELDRZMALAEFF-HCUGZAAXSA-N
• SMILES： Cl.N(C)CC(C)(C)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 239.1440774g/mol
• Monoisotopic Mass: 239.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on [(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride

[(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride (CAS No. 2098157-15-2): A Comprehensive Overview

[(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride (CAS No. 2098157-15-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurology and oncology. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

[(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride is a chiral amine derivative with a molecular formula of C₁₆H₂₃N·HCl and a molecular weight of approximately 273.83 g/mol. The compound features a substituted pentenyl chain with a phenyl group and two methyl groups at the C-2 position, forming an E-configured double bond at the C-4 position. The presence of the hydrochloride salt ensures good solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

The compound's structure confers several key properties that are crucial for its biological activity. The phenyl group provides aromaticity and hydrophobicity, which can influence receptor binding and cellular uptake. The double bond in the pentenyl chain introduces conformational flexibility, which may affect the compound's interactions with biological targets. Additionally, the amine functionality is protonated in its hydrochloride form, enhancing its ability to cross cell membranes and interact with ionizable sites on proteins.

Synthesis Methods

The synthesis of [(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride has been extensively studied due to its potential therapeutic applications. One common synthetic route involves the Wittig reaction followed by reductive amination. The process typically starts with the preparation of an aldehyde or ketone precursor, which is then reacted with a phosphonium ylide to form an alkene intermediate. Subsequent reduction and N-methylation steps yield the desired amine product, which is finally converted to its hydrochloride salt.

Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions. For instance, asymmetric catalysis has been employed to achieve high enantioselectivity in the formation of the chiral center at C-2. These improvements not only enhance the yield and purity of the final product but also reduce environmental impact by minimizing waste generation.

Biological Activities

[(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride has demonstrated promising biological activities in various preclinical studies. One of its notable properties is its ability to modulate neurotransmitter systems in the brain. Specifically, it has been shown to interact with serotonin receptors (5-HT receptors), particularly 5-HT_1A and 5-HT_2A, which are implicated in mood disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, the compound has also been investigated for its potential as an antitumor agent. Preclinical studies have indicated that it can inhibit cell proliferation and induce apoptosis in various cancer cell lines, including those derived from breast cancer and leukemia. The mechanism of action appears to involve modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Clinical Trials and Therapeutic Potential

The therapeutic potential of [(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride is currently being explored through clinical trials. Early-phase trials have focused on evaluating its safety and pharmacokinetic profile in healthy volunteers and patients with specific conditions such as major depressive disorder (MDD) and advanced solid tumors.

Preliminary results from these trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Pharmacokinetic data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, supporting its development as an oral medication.

Future Directions

The ongoing research on [(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride holds promise for advancing our understanding of its mechanisms of action and optimizing its therapeutic applications. Future studies are likely to focus on elucidating the molecular targets involved in its biological activities and identifying biomarkers that can predict patient response.

In parallel, efforts are being made to develop novel formulations that enhance drug delivery and improve patient compliance. For example, nanoparticle-based delivery systems have shown potential for increasing bioavailability and reducing side effects associated with conventional formulations.

Conclusion

[(4E)-2,2-dimethyl-5-phenylpent-4-en-1-yl](methyl)amine hydrochloride (CAS No. 2098157-15-2) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for drug development in multiple therapeutic areas. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and pharmaceutical sciences.